ACIDBROWN294
Description
ACIDBROWN294 (CAS No. 36404-89-4) is an organic compound with the molecular formula C₆H₅NO₂ and a molecular weight of 123.11 g/mol. It is characterized by high polarity and exceptional solubility (13.7 mg/mL or 0.111 mol/L), making it highly reactive in aqueous environments . The compound exhibits a skin permeability coefficient (log Kp) of -7.14 cm/s, indicating low dermal absorption. Toxicity warnings highlight the need for stringent safety protocols during handling, including the use of protective equipment (P280-P305+P351+P338-P310) . Its synthesis involves copper(I) iodide, 8-hydroxyquinoline, potassium carbonate, and dimethyl sulfoxide (DMSO) under inert conditions at 130°C for 21 hours, followed by purification via silica gel chromatography .
Properties
CAS No. |
12219-73-7 |
|---|---|
Molecular Formula |
Br3O9Pr |
Synonyms |
ACIDBROWN294 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Findings :
- Structural Impact on Properties : The methyl group in Compound 2 increases molecular weight and likely reduces solubility compared to this compound .
- Isomerism : Compound 1’s positional isomerism may lead to divergent reactivity despite identical molecular formula .
- Toxicity Data Gap : Toxicity profiles for analogues remain uncharacterized, necessitating further study .
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